Cas no 2171285-25-7 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid
• CAS No: 2171285-25-7
• MF: C₂₅H₂₁FN₂O₅
• MW: 448.443050146103
• CID: 6577236
• PubChem ID: 165555241
• Update Time: 2025-07-02

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid
• EN300-1572918
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-fluorobenzoic acid
• 2171285-25-7

• Inchi： 1S/C25H21FN2O5/c1-14(23(29)28-17-11-15(24(30)31)10-16(26)12-17)27-25(32)33-13-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,14,22H,13H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t14-/m1/s1
• InChI Key： WZUIVCURSUCEOL-CQSZACIVSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 448.14344994g/mol
• Monoisotopic Mass: 448.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid

Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid (CAS No. 2171285-25-7)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid, identified by its CAS number 2171285-25-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, a fluorine substituent, and an amino group modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug development and biochemical studies.

The structural complexity of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research. The benzoic acid moiety is well-known for its role in various biological processes and has been extensively studied for its potential as an active pharmaceutical ingredient (API). The introduction of a fluorine atom at the 5-position of the benzoic ring enhances the compound's metabolic stability and binding affinity, which are critical factors in drug design.

The Fmoc-amino group in the molecule serves as a protective group commonly used in peptide synthesis. However, its application extends beyond peptide chemistry, as it can also be utilized in the development of novel bioactive molecules. The fluorenylmethoxycarbonyl group provides stability during synthetic processes while allowing for selective deprotection when needed. This feature makes 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid a versatile intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the structural features of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid make it a potential candidate for inhibiting various enzymes and receptors involved in inflammatory pathways. The fluorine substituent, in particular, has been found to enhance binding interactions with target proteins, leading to improved pharmacological efficacy.

In addition to its potential as an API, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid has been explored as a tool compound in biochemical research. Its unique structure allows researchers to study the mechanisms of various biological processes at the molecular level. For instance, the compound has been used to investigate the role of benzoic acid derivatives in modulating immune responses and their potential use in treating autoimmune diseases.

The synthesis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex framework of this molecule. These methods not only improve efficiency but also minimize unwanted side reactions, leading to a more sustainable synthesis process.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of pharmaceutical compounds. The (2R) configuration at the proline-like unit in 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid plays a critical role in its interaction with biological targets. This stereochemical specificity underscores the need for precise control during synthetic procedures to ensure the correct configuration is obtained.

The incorporation of fluorene derivatives into pharmaceutical compounds has been shown to enhance their pharmacokinetic properties. Fluorene-based moieties are known for their stability under various conditions and their ability to improve solubility and bioavailability. In 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-fluorobenzoic acid, the fluorenylmethoxycarbonyl group not only contributes to these properties but also serves as a handle for further functionalization, allowing for the development of novel derivatives with enhanced therapeutic potential.

As research continues to uncover new applications for 3-(2R)-2-({(9H-fluoren-9-yli)methoxycarbonyl}amino)propanamido - 5 -fluorobenzoic acid, its significance in both academic and industrial settings is likely to grow. The compound exemplifies how structural complexity can be leveraged to develop molecules with tailored properties for specific applications. Its unique combination of functional groups makes it a valuable asset in the pharmaceutical toolkit, offering opportunities for innovation across multiple therapeutic areas.

The future prospects for 3-(2R)- 2 - ( { ( 9 H - f l u o r e n e - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) p r o p a n a m i d o - 5 - f l u o r o b e n z o i c a c i d are promising, with ongoing research aimed at expanding its applications and understanding its full potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing these goals. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock new possibilities for this remarkable compound.